Cas no 85284-06-6 (2-3-(Dimethylamino)propyl-1,2-dihydro-1-(phenylmethyl)-3H-indazol-3-one Hydrochloride)

• Product Name: 2-3-(Dimethylamino)propyl-1,2-dihydro-1-(phenylmethyl)-3H-indazol-3-one Hydrochloride
• CAS No: 85284-06-6
• MF: C₁₉H₂₄ClN₃O
• MW: 345.866363525391
• CID: 5597809
• Update Time: 2025-08-01

2-3-(Dimethylamino)propyl-1,2-dihydro-1-(phenylmethyl)-3H-indazol-3-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3H-Indazol-3-one, 2-[3-(dimethylamino)propyl]-1,2-dihydro-1-(phenylmethyl)-, hydrochloride (1:1)
• 2-[3-(Dimethylamino)propyl]-1,2-dihydro-1-(phenylmethyl)-3H-indazol-3-one Hydrochloride
• Benzydamine EP Impurity E HCl
• 2-3-(Dimethylamino)propyl-1,2-dihydro-1-(phenylmethyl)-3H-indazol-3-one Hydrochloride

• Inchi： 1S/C19H23N3O.ClH/c1-20(2)13-8-14-21-19(23)17-11-6-7-12-18(17)22(21)15-16-9-4-3-5-10-16;/h3-7,9-12H,8,13-15H2,1-2H3;1H
• InChI Key： DQWBJHUXJLZBDD-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1N(C(=O)C2C=CC=CC1=2)CCCN(C)C.Cl

Experimental Properties

• Melting Point: >60°C (dec.)
• Solubility: Chloroform (Slightly), Methanol (Slightly), Water (Slightly)

2-3-(Dimethylamino)propyl-1,2-dihydro-1-(phenylmethyl)-3H-indazol-3-one Hydrochloride Security Information

• Storage Condition：Hygroscopic, Refrigerator, under inert atmosphere

Additional information on 2-3-(Dimethylamino)propyl-1,2-dihydro-1-(phenylmethyl)-3H-indazol-3-one Hydrochloride

2-(3-(Dimethylamino)propyl)-1,2-dihydro-1-(phenylmethyl)-3H-indazol-3-one Hydrochloride: A Comprehensive Overview

Introduction to CAS No 85284-06-6

The compound CAS No 85284-06-6, also known as 2-(3-(Dimethylamino)propyl)-1,2-dihydro-1-(phenylmethyl)-3H-indazol-3-one Hydrochloride, is a highly specialized chemical entity with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. The indazole ring system, combined with the dimethylamino group and phenylmethyl substituents, contributes to its versatile properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

Structural Insights and Synthesis

The molecular structure of CAS No 85284-06-6 is characterized by an indazole core, which is a bicyclic heterocycle consisting of a benzene ring fused to a pyrazole ring. The presence of a dimethylamino group at the 3-position of the propyl chain introduces significant steric and electronic effects, influencing the compound's reactivity and bioavailability. The phenylmethyl substituent further enhances the molecule's lipophilicity, which is crucial for its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic substitutions and cyclizations. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its suitability for biological evaluations.

Pharmacological Properties and Biological Activities

CAS No 85284-06-6 has demonstrated remarkable biological activity across various assays. Preclinical studies have shown that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to modulate cellular signaling pathways associated with neurodegenerative diseases has been reported in recent literature.

One of the most intriguing aspects of this compound is its selective binding affinity for certain G-protein coupled receptors (GPCRs). This property has led researchers to explore its potential as a lead molecule for drug development targeting specific neurological disorders.

Applications in Drug Discovery and Development

The compound's unique combination of structural features and biological activities positions it as a valuable tool in drug discovery programs. Its role as a lead compound in medicinal chemistry has been underscored by several recent studies, where it has been used to design novel analogs with improved pharmacokinetic profiles.

Preliminary toxicological assessments indicate that CAS No 85284-06-6 exhibits a favorable safety profile at therapeutic doses. These findings have encouraged further exploration into its translational potential across various therapeutic indications.

Future Directions and Research Opportunities

As research on CAS No 85284-06-6 continues to advance, several promising avenues are emerging. The development of more potent and selective derivatives remains a key focus area. Additionally, investigations into its mechanism of action at the molecular level are expected to provide deeper insights into its therapeutic potential.

The integration of computational chemistry tools with experimental approaches is anticipated to accelerate the discovery of novel applications for this compound. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field.

Conclusion

In summary, CAS No 85284-06-6, or 2-(3-(Dimethylamino)propyl)-1,2-dihydro-1-(phenylmethyl)-3H-indazol-3-one Hydrochloride, represents a significant advancement in chemical synthesis and pharmacological research. Its unique structure, coupled with diverse biological activities, positions it as a promising candidate for future drug development initiatives. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.